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Compound of Interest

Compound Name: ST 689

Cat. No.: B1176163

Disclaimer: The designation "ST 689" is not a universally recognized chemical identifier. This
guide provides specific information for the NIST Standard Reference Material (SRM) 689,
Ferrochromium Silicon, as a potential match. Additionally, it offers a general framework for
handling any substance with an internal or non-standard identifier. Researchers, scientists, and
drug development professionals should always prioritize a thorough risk assessment based on
the known or suspected properties of any substance.

Section 1: Specific Guidance for SRM 689
(Ferrochromium Silicon)

SRM 689 is a ferrochromium silicon powder primarily used for checking chemical analysis
methods and calibrating analytical instruments.[1] It is classified as a skin sensitizer and is
suspected of causing cancer via inhalation.[1]

Proper PPE is essential to minimize exposure to Ferrochromium Silicon. The following table
summarizes the recommended PPE based on the Safety Data Sheet (SDS).[1][2][3][4]
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Body Part Recommended Protection Specifications

Recommended for handling
dust or if ventilation is

inadequate. Must follow a

Respiratory P2 filter respirator ) ]
respiratory protection program
that meets OSHA 29CFR
1910.134.[3][4]
Splash-resistant safety An eye wash station should be
Eyes/Face ) ] ) )
goggles with a face shield readily available.[1][2][3]
Should be worn at all times
Hands Chemical-resistant gloves when handling the substance.
[11[2][3]
Selection should be based on
the task being performed and
) ) the associated risks.[1][2][3]
Body Protective clothing

Contaminated work clothing
should not be allowed out of

the workplace.[1]

A systematic approach to handling and storage is crucial for safety.

Handling:

e Engineering Controls: Use in a well-ventilated area, preferably with a local exhaust or
process enclosure ventilation system to minimize dust generation.[1][2][3]

o Safe Practices: Avoid breathing dust.[1] Do not eat, drink, or smoke in the handling area.[4]
Wash hands thoroughly after handling.[2]

e Special Instructions: Obtain and read all safety precautions before use.[1]

Storage:

o Conditions: Store in a locked, dry, and well-ventilated area.[1][2] Keep containers tightly
closed when not in use.[4]
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» Incompatibilities: Avoid contact with moisture, acids, strong alkalis, combustible materials,
oxidizing materials, halogens, and peroxides.[1][5]

Disposal:

o Waste Material: Dispose of contents and container in accordance with local, regional,
national, and international regulations.[1][2] Collect spilled material in an appropriate
container for disposal.[1][2]

» Contaminated PPE: Dispose of as hazardous waste according to regulations.
Decontamination:

o Surfaces: Clean up any accumulated material on surfaces.[1] For spills, collect the material
in a safe manner and deposit it in sealed containers for disposal.[2] Liquid containing the
material should be absorbed with vermiculite, dry sand, or a similar material.[2]

e Personnel:

[¢]

Skin: If on skin, wash with plenty of water.[1] If skin irritation or a rash occurs, seek
medical attention.[1]

o Eyes: Flush eyes with water for at least 15 minutes and seek medical attention if
necessary.[1]

o Inhalation: If inhaled, move to fresh air. If adverse effects occur, get immediate medical
attention.[2]

o Ingestion: If ingested, seek medical treatment if adverse effects occur.[1]

The following table summarizes key quantitative data for the components of SRM 689.
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Nominal Mass

Component CAS Number . Oral LD50 (Rat)
Concentration (%)

Chromium 7440-47-3 36.4 Not Available

Iron 7439-89-6 23.2 750 mg/kg

Silicon 7440-21-3 38.8 3160 mg/kg

Nickel 7440-02-0 0.28 >9000 mg/kg

Source: NIST Safety Data Sheet for SRM 689[1]

Section 2: General Framework for Handling
Unidentified Substances (e.g., "ST 689")

When the identity and hazards of a substance are unknown, a cautious and systematic

approach is mandatory. The following workflow outlines the necessary steps to ensure safety.

Click to download full resolution via product page

Workflow for Handling a Substance with an Internal Identifier.

e Information Gathering:

o Attempt to identify the substance through internal databases or by consulting with the

source of the material.

o If the exact composition is unknown, gather any available information on its suspected

chemical class, reactivity, or biological activity.
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e Assume Highest Risk: In the absence of definitive data, treat the substance as highly
hazardous. This includes assuming it is toxic, flammable, and reactive.

o Consult General Safety Resources: Refer to general laboratory safety manuals and
guidelines from organizations like OSHA for handling unknown substances.

o Small-Scale Testing: If necessary and deemed safe by a qualified chemist, conduct small-
scale tests in a controlled environment (e.g., fume hood) to determine basic properties like
solubility, reactivity with air or water, and flammability. This should only be done with extreme
caution and appropriate safety measures in place.

Understanding the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals is fundamental for laboratory safety. The following diagram illustrates the key
components of GHS hazard communication.

GHS Compliant Label

Key Label Elements
/

Y Y

Y v Y y
Hazard Pictograms Szl Word‘ Hazard Statements Precautionary Statements Product Identifier Supplier Information
(Danger or Warning)

Click to download full resolution via product page

Core Components of GHS Hazard Communication on a Product Label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1176163#personal-protective-equipment-for-
handling-st-689]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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